3-Hydroxy-4-(methylsulfanyl)butanoic acid

• Molecular Formula: C5H10O3S
• Molecular Weight: 150.20 g/mol
• IUPAC Name: 3-hydroxy-4-methylsulfanylbutanoic acid
• InChI: InChI=1S/C5H10O3S/c1-9-3-4(6)2-5(7)8/h4,6H,2-3H2,1H3,(H,7,8)
• InChI Key: XWHUSRZUCDHYPZ-UHFFFAOYSA-N
• Canonical SMILES: CSCC(CC(=O)O)O

Description

3-Hydroxy-4-(methylsulfanyl)butanoic acid is a sulfur-containing carboxylic acid of interest in biochemical and organic synthesis research. This compound is a structural isomer of the well-characterized feed supplement 2-Hydroxy-4-(methylsulfanyl)butanoic acid (HMTBA) . While HMTBA is known to be a methionine precursor converted in the body to support metabolic functions , the specific biological pathway and research applications of the 3-hydroxy isomer are distinct and an area for further scientific exploration. Researchers may utilize this compound as a building block for synthesizing more complex molecules or as a standard in analytical studies to differentiate isomer-specific behaviors. The molecular structure, featuring both hydroxy and methylsulfanyl functional groups, allows for investigation into hydrogen-bonding networks and crystal packing, similar to studies conducted on its structural isomer . This product is provided For Research Use Only and is not intended for diagnostic or therapeutic uses.

Preparation Methods

Synthesis via Chemical Reactions

3-Hydroxy-4-(methylsulfanyl)butanoic acid can be synthesized through several chemical methods. One approach involves reacting 3-chloro-2-hydroxypropionic acid with methanethiol under basic conditions.

Industrial Production Method

Industrially, 3-Hydroxy-4-(methylsulfanyl)butanoic acid is produced through the hydrolysis of 2-hydroxy-4-(methylthio)butyronitrile using water and an acid catalyst, such as sulfuric acid, to convert the nitrile group to a carboxylic acid group.

Chemical Reactions

3-Hydroxy-4-(methylsulfanyl)butanoic acid can undergo oxidation, reduction, and substitution reactions.

• Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like potassium permanganate or chromium trioxide, resulting in 3-oxo-4-(methylsulfanyl)butanoic acid. The reaction is typically performed in an acidic medium.
• Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride, yielding 3-hydroxy-4-(methylsulfanyl)butanol. This reaction is usually conducted in anhydrous ether.
• Substitution: The hydroxyl group can be substituted with other functional groups through reactions with appropriate reagents; for example, thionyl chloride can convert the hydroxyl group to a chloride, resulting in 3-chloro-4-(methylsulfanyl)butanoic acid.

Synthesis of methyl 2-hydroxy-4-(methylsulfanyl)butanoate

Synthesis of methyl 2-hydroxy-4-(methylsulfanyl)butanoate involves esterification of 2-hydroxy-4-(methylsulfanyl)butanoic acid with methanol under acidic catalysis, using sulfuric acid or p-toluenesulfonic acid as catalysts to enhance esterification efficiency. Reflux conditions (~60–80°C) are maintained to drive the reaction to completion while avoiding thermal degradation. Purification can be achieved through fractional distillation or column chromatography using silica gel with ethyl acetate/hexane eluent to isolate the ester. Reaction progress can be monitored via thin-layer chromatography, and molar ratios (acid:alcohol = 1:3–1:5) can be adjusted to maximize yield. Contaminants like unreacted starting materials can be minimized using activated charcoal treatment.

Spectroscopic Characterization

Spectroscopic techniques for characterizing 3-Hydroxy-4-(methylsulfanyl)butanoic acid include:

• NMR: $$^1H$$ and $$^{13}C$$ NMR are used to confirm the hydroxyl ($$\delta$$ ~1.5–5.0 ppm) and methylsulfanyl ($$\delta$$ ~2.1–2.5 ppm) groups.
• FT-IR: Peaks at ~2500–3300 cm$$^{-1}$$ (O–H stretch), ~1700 cm$$^{-1}$$ (C=O), and ~650 cm$$^{-1}$$ (C–S bond) are expected.
• Mass Spectrometry: ESI-MS is used for molecular ion confirmation (expected [M+H]$$^{+}$$ ~178.2 g/mol).

Data Table: Physicochemical Properties of methyl 2-hydroxy-4-(methylsulfanyl)butanoate

Property	Value	Source
IUPAC Name	methyl 2-hydroxy-4-methylsulfanylbutanoate	PubChem
Molecular Formula	C$${6}$$H$${12}$$O$$_{3}$$S	PubChem
Molecular Weight	164.22 g/mol	PubChem
InChI	InChI=1S/C6H12O3S/c1-9-6(8)5(7)3-4-10-2/h5,7H,3-4H2,1-2H3	PubChem
InChI Key	ZNICVDUAZVFBFJ-UHFFFAOYSA-N	PubChem
Canonical SMILES	COC(=O)C(CCSC)O	PubChem
DSSTOX Substance ID	DTXSID00437433	EPA DSSTox
CAS No.	52703-96-5	EPA DSSTox, ECHA

Immobilization of nitrilase for synthesis of 2-hydroxy-4-(methylthio) butanoic acid

A method using sodium metasilicate as a precursor and amine as an additive can immobilize recombinant nitrilase for efficient production of 2-hydroxy-4-(methylthio) butanoic acid from 2-hydroxy-4-(methylthio) butanenitrile. High immobilization recovery of enzyme activity (above 90 %) can be achieved, and the immobilized enzyme displays better thermal stability, pH stability, and shelf life compared to free nitrilase. Moreover, it shows excellent reusability and can be recycled up to 16 batches without significant loss in activity. 200 mM 2-hydroxy-4-(methylthio) butanenitrile can be completely converted by the immobilized enzyme within 30 minutes, and the accumulation amount of 2-hydroxy-4-(methylthio) butanoic acid reaches 130 mmol/g of immobilized beads after 16 batches.

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-4-(methylsulfanyl)butanoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The hydroxyl group can be substituted with other functional groups through reactions with appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Thionyl chloride for converting the hydroxyl group to a chloride.

Major Products Formed

Oxidation: 3-Oxo-4-(methylsulfanyl)butanoic acid.

Reduction: 3-Hydroxy-4-(methylsulfanyl)butanol.

Substitution: 3-Chloro-4-(methylsulfanyl)butanoic acid.

Scientific Research Applications

3-Hydroxy-4-(methylsulfanyl)butanoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for the synthesis of various methionine derivatives.

Biology: Studied for its role in methionine metabolism and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic applications, including its use as a dietary supplement to improve methionine levels in patients with deficiencies.

Industry: Employed in the production of animal feed supplements to enhance the nutritional value of feed for poultry and livestock.

Mechanism of Action

The mechanism of action of 3-Hydroxy-4-(methylsulfanyl)butanoic acid involves its conversion to methionine in biological systems. This conversion is facilitated by enzymatic pathways that involve the transfer of the methylsulfanyl group to form methionine . The compound acts as a precursor in the methionine biosynthesis pathway, contributing to the overall production of this essential amino acid .

Comparison with Similar Compounds

Methionine (2-Amino-4-(methylsulfanyl)butanoic Acid)

• Structure: Shares the methylsulfanyl group at position 4 but replaces the hydroxyl group with an amino group at position 2.
• Key Differences: Functional Groups: Methionine’s amino group enables its role as an essential amino acid, whereas the hydroxyl group in the target compound may influence hydrogen bonding and solubility. Biological Role: Methionine is critical for protein synthesis and methylation reactions (via S-adenosylmethionine), while 3-hydroxy-4-(methylsulfanyl)butanoic acid’s applications remain exploratory .
• pKa Values : Methionine has two pKa values (~2.28 for COOH, ~9.21 for NH₂), contrasting with the predicted pKa of ~4.23 for the target compound’s carboxylic acid group .

2-Hydroxy-4-(methylsulfanyl)butanoic Acid (CAS 583-91-5)

• Structure : Positional isomer with hydroxyl at position 2 instead of 3.
• Key Differences :
  • Physicochemical Properties : The hydroxyl position affects acidity, solubility, and reactivity. Both isomers share a predicted pKa of ~4.23, but the 2-hydroxy variant may exhibit different hydrogen-bonding patterns .
  • Applications : Used in chemical synthesis, whereas the 3-hydroxy variant’s applications are less documented .

(2R)-2-(1,3-Dioxoisoindolin-2-yl)-4-(methylsulfanyl)butanoic Acid

• Structure : Features a phthalimide group at position 2, replacing the hydroxyl.
• Key Differences :
  • Reactivity : The phthalimide group enhances stability and alters electronic properties, making it useful in peptide synthesis and crystal engineering. The hydroxyl group in the target compound may confer different reactivity in nucleophilic reactions .

Ethyl 3-Oxo-4-phenylsulfanyl-butanoate (CAS 4671-68-5)

• Structure : Contains a ketone (3-oxo) and phenylsulfanyl group, with an ester replacing the carboxylic acid.
• Key Differences :
  • Volatility and Reactivity : The ester group increases volatility, while the ketone enhances electrophilicity. These features contrast with the target compound’s carboxylic acid and hydroxyl groups, which favor hydrogen bonding and salt formation .

Comparative Data Table

Compound Name	Molecular Formula	Functional Groups	pKa (Predicted/Experimental)	Key Applications/Notes	References
3-Hydroxy-4-(methylsulfanyl)butanoic acid	C₅H₁₀O₃S	-OH (C3), -S-CH₃ (C4), -COOH	~4.23*	Research intermediate
Methionine	C₅H₁₁NO₂S	-NH₂ (C2), -S-CH₃ (C4), -COOH	2.28 (COOH), 9.21 (NH₂)	Essential amino acid, methylation
2-Hydroxy-4-(methylsulfanyl)butanoic acid	C₅H₁₀O₃S	-OH (C2), -S-CH₃ (C4), -COOH	~4.23	Synthetic intermediate
Ethyl 3-oxo-4-phenylsulfanyl-butanoate	C₁₂H₁₄O₃S	-COOEt, -S-Ph (C4), -CO- (C3)	N/A	Organic synthesis

*Predicted based on analogous compounds in .

Biological Activity

3-Hydroxy-4-(methylsulfanyl)butanoic acid, commonly referred to as HMB (Hydroxy Methyl Butyrate), is a derivative of the amino acid leucine and is known for its potential biological activities. This compound has garnered attention in various fields, particularly in nutrition and animal health, due to its role in protein metabolism and muscle preservation. This article explores the biological activity of HMB, including its metabolic pathways, effects on health, and relevant research findings.

Metabolism of HMB

HMB is primarily derived from the metabolism of leucine, an essential amino acid. The metabolic pathway involves the conversion of leucine to HMB through a series of enzymatic reactions. Once ingested, HMB undergoes further metabolism into various metabolites that exert biological effects:

• Conversion Pathway :
  • Leucine → HMB → L-Methionine (via transamination)

This pathway highlights HMB's role as a precursor to methionine, which is crucial for numerous biochemical processes including methylation reactions.

1. Muscle Preservation and Growth

HMB is widely recognized for its ability to promote muscle growth and prevent muscle wasting. Several studies have reported that HMB supplementation can lead to increased muscle mass and strength, particularly in populations such as athletes and elderly individuals.

• Case Study : A clinical trial involving elderly participants showed that those supplemented with HMB experienced significant improvements in muscle mass and strength compared to a placebo group (Zou et al., 2015).

2. Antioxidant Properties

HMB has demonstrated antioxidant activity, which may contribute to its protective effects against oxidative stress. This property is particularly beneficial in reducing inflammation and improving recovery post-exercise.

• Research Finding : A study indicated that HMB supplementation enhanced the activity of antioxidant enzymes such as superoxide dismutase and glutathione peroxidase in athletes, suggesting a protective role against exercise-induced oxidative damage (Vázquez-Añón et al., 2006).

3. Effects on Lipid Metabolism

HMB influences lipid metabolism by modulating fatty acid oxidation and reducing fat accumulation in tissues. This effect can be advantageous for weight management and metabolic health.

• Data Table : Effects of HMB on lipid profiles in various studies:

Study	Population	HMB Dosage	Effect on Lipids
Vázquez-Añón et al.	Broilers	0.1%	Decreased fat deposition
Kluge et al.	Growing ducks	0.15%	Improved lipid profile
Zhang et al.	Athletes	3 g/day	Reduced triglycerides

Health Implications

The biological activities of HMB suggest potential health benefits beyond muscle preservation:

• Cardiovascular Health : Some studies indicate that HMB may improve cardiovascular health by reducing cholesterol levels and enhancing endothelial function.
• Immune Function : By modulating inflammatory responses, HMB may support immune function, particularly during periods of stress or illness.

Q & A

Basic Research Questions

Q. What synthetic methodologies are recommended for 3-Hydroxy-4-(methylsulfanyl)butanoic acid, and how can reaction conditions be optimized?

• Answer : The compound can be synthesized via sulfonamide coupling reactions or thioether formation. For example, reacting hydroxyl-containing precursors with methanethiol derivatives under basic conditions (e.g., triethylamine) is a common approach. Optimization involves adjusting stoichiometry, temperature (e.g., 0–25°C), and solvent polarity (e.g., DMF or THF) to maximize yield and minimize byproducts. Post-synthesis purification via column chromatography (silica gel, ethyl acetate/hexane gradient) is critical .

Q. Which spectroscopic techniques are most effective for characterizing 3-Hydroxy-4-(methylsulfanyl)butanoic acid?

• Answer : Key techniques include:

• NMR : $^1$H and $^13$C NMR to confirm the hydroxyl (–OH, δ ~1.5–5.0 ppm) and methylsulfanyl (–SCH$_3$, δ ~2.1–2.5 ppm) groups.
• FT-IR : Peaks at ~2500–3300 cm$^{-1}$ (O–H stretch), ~1700 cm$^{-1}$ (C=O), and ~650 cm$^{-1}$ (C–S bond).
• Mass Spectrometry : ESI-MS for molecular ion confirmation (expected [M+H]$^+$ ~178.2 g/mol). Cross-reference with databases like PubChem for validation .

Q. What are the known biological activities of this compound, and what in vitro assays are used to evaluate them?

• Answer : Preliminary studies suggest roles in enzyme modulation (e.g., oxidoreductases) and antioxidant activity. Common assays include:

• DPPH Radical Scavenging : To assess antioxidant potential.
• Enzyme Inhibition Assays : Using purified targets (e.g., cyclooxygenase) to measure IC$_{50}$ values.
• Cell Viability Assays : MTT or resazurin-based tests in relevant cell lines (e.g., HepG2 for hepatotoxicity) .

Advanced Research Questions

Q. How does the methylsulfanyl group influence biological interactions compared to hydroxyl or amino analogs?

• Answer : The –SCH$_3$ group enhances lipophilicity, improving membrane permeability compared to –OH or –NH$_2$ analogs. Computational docking studies (e.g., AutoDock Vina) reveal stronger hydrophobic interactions with enzyme active sites (e.g., binding free energy ΔG ~-8.2 kcal/mol vs. ~-6.5 kcal/mol for hydroxyl analogs). This group also resists oxidation better than thiol (–SH) derivatives, enhancing metabolic stability .

Q. How can in silico tools predict metabolic pathways and retrosynthetic routes for this compound?

• Answer : Tools like PISTACHIO and REAXYS identify plausible precursors (e.g., 3-hydroxybutanoic acid derivatives) and metabolic transformations (e.g., sulfoxidation via CYP450 enzymes). Retrosynthetic analysis using template-based algorithms (e.g., ASKCOS) prioritizes routes with >80% predicted success rates. Molecular dynamics simulations (e.g., GROMACS) model enzyme-substrate interactions to predict metabolite formation .

Q. How can researchers resolve contradictions in reported biological activities of structurally similar derivatives?

• Answer : Discrepancies often arise from assay conditions (e.g., pH, co-solvents) or stereochemical variations. Strategies include:

• Comparative SAR Studies : Systematically varying substituents (e.g., –SCH$_3$ vs. –SO$_2$CH$_3$) and testing in standardized assays.
• Meta-Analysis : Aggregating data from PubChem and ChEMBL to identify trends (e.g., logP vs. IC$_{50}$ correlations).
• Crystallography : Resolving 3D structures of compound-target complexes to clarify binding modes .

Methodological Notes

• Safety : Handle with PPE (gloves, goggles) due to potential skin/eye irritation (GHS Category 2) .
• Data Validation : Cross-check spectral data with CAS Common Chemistry or PubChem to avoid misassignment .